Cas no 18409-20-6 ((2E,4E)-2,4-Octadien-1-ol)

(2E,4E)-2,4-Octadien-1-ol is a conjugated dienol characterized by its distinct (E,E)-configuration at the 2- and 4-positions. This unsaturated alcohol serves as a versatile intermediate in organic synthesis, particularly in the production of flavor and fragrance compounds due to its reactivity in Diels-Alder and conjugate addition reactions. Its structural features, including the terminal hydroxyl group and conjugated double bonds, make it valuable for constructing complex molecular frameworks. The compound exhibits moderate stability under standard conditions but requires storage under inert atmospheres to prevent oxidation. Its defined stereochemistry ensures consistent performance in stereoselective transformations, making it a reliable choice for fine chemical applications.

(2E,4E)-2,4-Octadien-1-ol structure

Product Name:(2E,4E)-2,4-Octadien-1-ol

CAS No:18409-20-6

MF:C₈H₁₄O

MW:126.196162700653

MDL:MFCD00014050

CID:179040

PubChem ID:6436488

Update Time:2025-10-14

(2E,4E)-2,4-Octadien-1-ol Chemical and Physical Properties

Names and Identifiers

- (2E,4E)-Octa-2,4-dien-1-ol
- (E,E)-2,4-OCTADIEN-1-OL
- 2,4-Octadien-1-ol,(2E,4E)-
- EINECS 242-290-3
- octa-2,4-dien-1-ol
- octa-2t,4t-dien-1-ol
- trans-2,4-octadien-1-ol
- trans-2,4-Octadienol
- FEMA 3956
- 2,4-OCTADIEN-1-OL
- (2E,4E)-octa-2,4-dienol
- (2E,4E)-2,4-Octadien-1-ol
- TRANS-2,TRANS-4-OCTADIENOL
- 2,4-Octadien-1-ol, (2E,4E)-
- 69668-94-6
- (E,E)-2,4-OCTADIEN-1-OL [FHFI]
- DTXSID60885037
- CHEBI:138748
- CS-0186043
- SCHEMBL295289
- AKOS015950887
- EN300-7397137
- EN300-1851536
- A880795
- 049Z2Y4D1U
- NS00052091
- FEMA NO. 3956
- 18409-20-6
- Q27247633
- 56904-85-9
- DS-2827
- UNII-049Z2Y4D1U
- 2,4-Octadien-1-ol, (2E,4Z)-
- 2,4-OCTADIEN-1-OL, TRANS,TRANS-
- 2,4-Octadien-1-ol, (E,E)-
- LMBAOEUOOJDUBP-YTXTXJHMSA-N
- DB-310218
- DTXCID80909688
- (2Z,4Z)-octa-2,4-dien-1-ol
- MDL： MFCD00014050
- Inchi： 1S/C8H14O/c1-2-3-4-5-6-7-8-9/h4-7,9H,2-3,8H2,1H3/b5-4+,7-6+
- InChI Key： LMBAOEUOOJDUBP-YTXTXJHMSA-N
- SMILES： OC/C=C/C=C/CCC

Computed Properties

Exact Mass: 126.10400
Monoisotopic Mass: 126.104
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 92.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 20.2A^2
XLogP3: 2

Experimental Properties

Color/Form: Colorless liquid
Density: 0.868
Boiling Point: 198 ºC
Flash Point: 80 ºC
Refractive Index: 1.472
PSA: 20.23000
LogP: 1.89120
FEMA: 3956 | (E,E)-2,4-OCTADIEN-1-OL

(2E,4E)-2,4-Octadien-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DQ401-5g	(2E,4E)-2,4-Octadien-1-ol	18409-20-6	93+%	5g	372.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DQ401-1g	(2E,4E)-2,4-Octadien-1-ol	18409-20-6	93+%	1g	126.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DQ401-200mg	(2E,4E)-2,4-Octadien-1-ol	18409-20-6	93+%	200mg	55.0CNY	2021-08-04
TRC	O273140-1g	(2E,4E)-2,4-Octadien-1-ol	18409-20-6		1g	$ 75.00	2022-06-03
TRC	O273140-2.5g	(2E,4E)-2,4-Octadien-1-ol	18409-20-6		2.5g	$ 145.00	2022-06-03
TRC	O273140-5g	(2E,4E)-2,4-Octadien-1-ol	18409-20-6		5g	$ 210.00	2022-06-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	O51380-5g	(2E,4E)-Octa-2,4-dien-1-ol	18409-20-6		5g	¥532.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	O51380-1g	(2E,4E)-Octa-2,4-dien-1-ol	18409-20-6		1g	¥172.0	2021-09-08
eNovation Chemicals LLC	D508627-1g	(2E,4E)-Octa-2,4-dien-1-ol	18409-20-6	95%	1g	$215	2024-05-24
eNovation Chemicals LLC	D508627-5g	(2E,4E)-Octa-2,4-dien-1-ol	18409-20-6	95%	5g	$300	2024-05-24